N-(2-piperidinoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: N-(2-piperidin-1-ylethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C18H22F6N2O3/c19-17(20,21)11-28-13-4-5-15(29-12-18(22,23)24)14(10-13)16(27)25-6-9-26-7-2-1-3-8-26/h4-5,10H,1-3,6-9,11-12H2,(H,25,27)
• InChI Key: UKQYEONDIIEFPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C18H22F6N2O3
• Molecular Weight: 428.4 g/mol

Description

N-(2-piperidinoethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide, commonly known as BTCP, is a synthetic compound that belongs to the class of opioids. It was first synthesized in the 1970s and has been extensively studied for its potential use as a painkiller. BTCP has a unique chemical structure that makes it different from other opioids, and this has led to its investigation for various scientific research applications.

Scientific Research Applications

Synthesis and Activity

Flecainide acetate's synthesis and antiarrhythmic activity were initially documented by Banitt et al. (1977), highlighting the compound's potency derived from its structural features, including 2,5-bis(2,2,2-trifluoroethoxy)benzamide components. The study outlines the synthetic pathway leading to flecainide acetate and its selection for clinical trials based on its effectiveness in animal models Banitt, E. H., Bronn, W., Coyne, W., & Schmid, J. R. (1977).

Radiopharmaceutical Development

Further research by Banitt and Conard (1981) detailed the synthesis of flecainide acetate labeled with carbon-14, aiming to study the drug's metabolism. This work provided a methodological basis for producing radiolabeled compounds for pharmacokinetic and metabolic research, enhancing the understanding of flecainide's behavior in biological systems Banitt, E. H., & Conard, G. J. (1981).

Chemical Structure and Properties Analysis

Sanad et al. (2021) conducted a study focusing on the regioselective synthesis and theoretical calculations of compounds related to flecainide's chemical structure, offering insights into the regioselectivity observed in their synthesis. This research highlights the importance of structural elements and their impact on the synthesis and properties of complex organic compounds Sanad, S., Ahmed, M. M., Mekky, Ahmed E. M., & Abdallah, Zeinab A. (2021).